Cas no 19212-42-1 (1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone)

• Product Name: 1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone
• CAS No: 19212-42-1
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00173901
• CID: 181944
• PubChem ID: 318524
• Update Time: 2025-05-24

1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-methyl-3-phenyl-4-isoxazolyl)-
• 1-(5-Methyl-3-Phenylisoxazol-4-yl)Ethanone
• 4-Acetyl-5-methyl-3-phenylisoxazole
• 1-(5-methyl-3-phenyl-1,2-oxazol-4-yl)ethanone
• 1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone
• 1-(5-Methyl-3-phenyl-4-isoxazolyl)-Ethanone
• 1-(5-Methyl-3-phenyl-isoxazol-4-yl)-aethanon
• 1-(5-methyl-3-phenyl-isoxazol-4-yl)-ethanone
• 4-Acetyl-3-phenyl-5-methyl-1,2-oxazol
• 4-Acetyl-5-methyl-3-phenyl-isoxazol
• methylphenylisoxazolylethanone
• BUTTPARK 97\12-32
• 1-(5-METHYL-3-PHENYLISOXAZOL-4-YL)ETHAN-1-ONE
• 4-Acetyl-5-methyl-3-phenylisoxazole97%
• 4-Acetyl-5-methyl-3-phenylisoxazole 97%
• Ethanone, 1-(5-Methyl-3-phenyl-4-isoxazolyl)-
• NSC255230
• SCHEMBL1574735
• 4-acetyl-5-methyl-3-phenyl isoxazole
• AB-0705
• CS-0314215
• FT-0605795
• Maybridge1_008733
• A18381
• LWPHDEBMXBDBBO-UHFFFAOYSA-N
• NSC-255230
• J-503437
• MFCD00173901
• DTXSID20312475
• 1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one, AldrichCPR
• AKOS005071494
• 19212-42-1
• 1-(5-methyl-3-phenyl-1,2-oxazol-4-yl)ethan-1-one
• HMS566E21
• BBL104141
• STL557956
• DB-025500
• 1-(5-Methyl-3-phenyl-isoxazol-4-yl)ethanone

• MDL： MFCD00173901
• Inchi： 1S/C12H11NO2/c1-8(14)11-9(2)15-13-12(11)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： LWPHDEBMXBDBBO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.127
• Melting Point: 56-58
• Boiling Point: 359°Cat760mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.54
• PSA: 43.10000
• LogP: 2.85260

1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT

Additional information on 1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone

Introduction to 1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone (CAS No: 19212-42-1)

1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone, also known by its CAS number 19212-42-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazolones, which are heterocyclic compounds containing an isoxazole ring fused with a ketone group. The structure of this compound is characterized by a 5-methyl and 3-phenyl substitution on the isoxazole ring, making it a unique derivative with potential applications in drug design and material science.

The synthesis of 1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone involves a multi-step process, often starting from readily available starting materials such as aldehydes and ketones. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various catalytic systems, including transition metal catalysts and enzymes, to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of biological activity, 1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone has shown promising results in preliminary studies. It exhibits selective inhibition against certain enzymes, making it a potential candidate for drug development targeting diseases such as cancer and neurodegenerative disorders. Recent studies have highlighted its ability to modulate cellular signaling pathways, particularly those involving protein kinases and transcription factors.

The structural uniqueness of this compound also lends itself to applications in material science. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technologies. Moreover, the compound's electronic properties make it a candidate for organic electronics, where it could be used in the development of new materials for flexible electronics and optoelectronic devices.

Recent research has focused on understanding the photophysical properties of 1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone. Studies have revealed that the compound exhibits strong fluorescence under certain conditions, which could be exploited for imaging applications in biotechnology and medicine. Additionally, its photochemical stability has been assessed, making it a viable option for use in light-sensitive applications.

In conclusion, 1-(5-Methyl-3-phenyl-4-isoxazolyl)-1-ethanone (CAS No: 19212-42-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial development.